Elemane sesquiterpenoids
Elemane sesquiterpenoids are a class of bioactive natural products characterized by their carbon skeleton, which typically consists of 15 carbon atoms arranged in a structure with one ring. These compounds are widely distributed in various plants and play significant roles in biological functions and ecological interactions. Structurally, elemane sesquiterpenoids often exhibit complex configurations, including multiple rings, oxygenated functionalities such as hydroxyl groups, and other functional groups that contribute to their diverse properties. Notably, these compounds have been extensively studied for their potential pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Their unique structural features make them promising candidates for the development of novel therapeutic agents in drug discovery research.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Spiro[benzofuran-2(3H),2'(3'H)-furan],6-ethenyloctahydro-3,5',5',6-tetramethyl-7-(1-methylethenyl)- (9CI) | 114763-54-1 | C20H32O2 |
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2-[(1S,3S,4S)-4-ethenyl-4-methyl-3-(1-methylethenyl)cyclohexyl]propan-2-ol | 32142-08-8 | C15H26O |
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Shyobunone | 21698-44-2 | C15H24O |
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Cyclohexanol, 4-ethenyl-4-methyl-3-(1-methylethenyl)-1-(1-methylethyl)-,(1R,3R,4R)- | 394251-69-5 | C15H26O |
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beta-Elemol | 19078-36-5 | C15H26O |
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(+)-8alpha-acetoxyelemol | 41370-57-4 | C17H28O3 |
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bicycloelemene | 63159-49-9 | C15H24 |
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Elemol-ac. | 60031-93-8 | C17H28O2 |
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Acetoxylobaoxide | 139579-32-1 | C22H34O3 |
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N/A | 71593-06-1 | C20H32O2 |
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